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Compound of Interest

Compound Name: Epicoprostanol-d5

Cat. No.: B15599839

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR
THERAPEUTIC USE.

This technical guide provides an in-depth overview of the safety data available for
Epicoprostanol-d5 (53-Cholestan-3a-ol-d5), a deuterated form of Epicoprostanol. This
document is intended for researchers, scientists, and drug development professionals to
ensure safe handling and use in a laboratory setting.

Chemical and Physical Properties

Epicoprostanol-d5 is a stable, isotopically labeled form of Epicoprostanol, a compound found
in adipocere.[1] It is primarily used as a tracer or an internal standard for quantitative analysis
by NMR, GC-MS, or LC-MS.[1] While specific experimental data for the deuterated form is

limited, the physical and chemical properties are expected to be very similar to the unlabeled
compound.
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Property Value Source
Molecular Formula C27H43Ds0O [1]
Molecular Weight 393.70 g/mol [1]
Appearance White to off-white solid [1]
Density ~0.96 kg/dm 3 (at 20 °C) [2]
Water Solubility Insoluble [2]
Solubility in other solvents Diethyl ether: Very slightly [2]
soluble

Vapor Pressure Not applicable [2]
Melting/Boiling Point Data not available

Hazard Identification and Toxicology

Based on available Safety Data Sheets (SDS), Epicoprostanol-d5 is not classified for acute
toxicity. No adverse effects are expected from ingestion, skin contact, or eye contact under
normal handling conditions.[2]
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Hazard Type Classification Symptoms

PO Not classified for acute toxicity No specific symptoms noted.
cute Oral Toxici
Y based on available data.[2] [2]

o Not classified for acute toxicity No specific symptoms noted.
Acute Dermal Toxicity )
based on available data.[2] [2]

) o Not classified for acute toxicity ]
Acute Inhalation Toxicity ] Not applicable.[2]
based on available data.[2]

No effects expected »
No specific symptoms noted.

[2]

Skin Corrosion/Irritation (assessment based on
ingredients).[2]

No effects expected n
No specific symptoms noted.

[2]

Eye Damage/Irritation (assessment based on
ingredients).[2]

Safe Handling and Storage

Proper laboratory practices should be followed when handling Epicoprostanol-d5 to minimize
exposure and ensure safety.

Personal Protective Equipment (PPE)

A standard laboratory safety assessment should be conducted to determine the appropriate
PPE. The following are general recommendations:

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves.

» Body Protection: Laboratory coat.

Storage
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Condition Temperature Duration
Powder -20°C 3years
4°C 2 years

In solvent -80°C 6 months
-20°C 1 month

Data provided by MedChemExpress and may vary by supplier.[1]

First Aid Measures

General first aid measures are applicable. If symptoms occur, it is important to seek medical
attention.[2]

Exposure Route First Aid Procedure

Remove contaminated clothing. Wash skin with
Skin Contact soap and water. Get medical attention if

symptoms occur.[2]

Rinse thoroughly with clean water for at least 15
Eye Contact minutes. Get medical attention if symptoms

occur after washing.[2]

Do not induce vomiting. Rinse mouth thoroughly

Ingestion with water. Get medical attention if symptoms
occur.[2]
Inhalation Not applicable.[2]

Firefighting Measures

Epicoprostanol-d5 is a combustible material.

o Suitable Extinguishing Media: Alcohol-resistant foam, Carbon dioxide (CO3z), Dry sand, Water
spray.[2]
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» Unsuitable Extinguishing Media: Do not use a water jet, as this will spread the fire.[2]

e Hazardous Combustion Products: Thermal decomposition may liberate carbon oxides,
silicon oxides, and other toxic gases or vapors.[2]

Experimental Protocols Workflow

While specific experimental protocols for the safety assessment of Epicoprostanol-d5 are not
publicly available, a general workflow for evaluating the safety of a chemical compound is
presented below. This serves as a logical guide for the types of experiments that would be
conducted.
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General Workflow for Chemical Safety Assessment

Initial Assessment

Physicochemical In Silico
Characterization Toxicology Prediction
In Vitro Testing
Cytotoxicity Assays

/

Skin/Eye Irritation Assays

Genotoxicity Assays
(e.g., Ames Test)

Positive results may
trigger in vivo testing

In Vivo Testing (if necessary)

Acute Toxicity Studies
(Oral, Dermal)

/

Repeated Dose Toxicity Studies

Risk Assesspient and Classification

‘ Hazard Identification

;

Dose-Response Assessment Exposure Assessment

Risk Characterization

l

Final Safety Data Sheet
and Classification

Click to download full resolution via product page

Caption: General workflow for chemical safety assessment.
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Stability and Reactivity

Epicoprostanol-d5 is stable under normal laboratory conditions.

Reactivity: No specific reactivity hazards have been noted.

Chemical Stability: The material is stable under normal conditions.[2]

Possibility of Hazardous Reactions: No hazardous reactions have been noted.[2]

Conditions to Avoid: No specific conditions to avoid have been noted.[2]

Need Custom Synthesis?

Incompatible Materials: No specific incompatible materials have been noted.[2]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Epicoprostanol-d5: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599839#epicoprostanol-d5-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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